Cas no 1806033-80-6 (Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate)

• Product Name: Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate
• CAS No: 1806033-80-6
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4868614
• Update Time: 2025-05-19

Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8ClF2NO2/c1-4-3-5(10)13-7(9(14)15-2)6(4)8(11)12/h3,8H,1-2H3
• InChI Key： DMOVDJUYQHJKAK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(F)F)C(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate

Comprehensive Guide to Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806033-80-6)

Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806033-80-6) is a specialized chemical compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring with chloro, difluoromethyl, and methyl substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its applications in developing novel crop protection agents and drug discovery.

The growing demand for sustainable agriculture and precision farming has increased interest in compounds like Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate. Its role in creating environmentally friendly pesticides aligns with global trends toward reducing chemical residues in food. Additionally, its potential in medicinal chemistry is being explored, particularly in the design of small-molecule inhibitors for therapeutic targets.

From a synthetic perspective, the carboxylate group in this compound offers versatility for further derivatization, making it a key building block in organic synthesis. Laboratories often seek high-purity batches of CAS No. 1806033-80-6 to ensure reproducibility in experiments. Quality control measures, such as HPLC and NMR analysis, are critical for verifying its purity and stability.

Another trending topic linked to this compound is its compatibility with green chemistry principles. Researchers are investigating solvent-free or low-toxicity synthetic routes to produce Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate, reducing waste and energy consumption. This aligns with the broader push for sustainable chemical manufacturing.

In the context of intellectual property, patents involving this compound highlight its commercial potential. Companies specializing in agrochemical innovation and pharmaceutical intermediates are actively filing applications to protect novel uses and formulations. This underscores the compound's significance in competitive markets.

For those handling Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate, proper storage conditions—such as protection from moisture and light—are essential to maintain its integrity. Analytical data sheets often include recommendations for cold storage and inert atmosphere handling to prolong shelf life.

In summary, Methyl 6-chloro-3-(difluoromethyl)-4-methylpyridine-2-carboxylate (CAS No. 1806033-80-6) is a multifaceted compound with expanding applications in agriculture, pharma, and material science. Its relevance to cutting-edge research and industrial processes ensures continued interest from the scientific community.